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Compound of Interest

Compound Name: Chromium oxalate

Cat. No.: B1241539

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Chromium oxalate, including detailed operational and disposal plans.
By offering procedural, step-by-step guidance, we aim to be your preferred source for
laboratory safety and chemical handling information, building trust by delivering value beyond
the product itself.

Chemical and Physical Properties
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Property Value Source
Chromic oxalate, Chromium

Synonyms [1]
(I) oxalate

CAS Number 814-90-4 [1]

Physical State Yellow, crystalline powder [1]

Solubility Highly insoluble in water [2][3]
The divalent (chromous) ion is
relatively unstable and is
rapidly oxidized to the trivalent

. (chromic) form. It is considered

Stability [11[3]
one of the most stable
chromous salts and is not
appreciably oxidized by moist
air.

Occupational Exposure Limits
Organization Limit Notes

8-hour time-weighted

OSHA (PEL) 0.5 mg/m3 (as Cr)
average|[3][4]
10-hour time-weighted
NIOSH (REL) 0.5 mg/m3 average for Chromium(ll)
compounds (as Cr)[1]
As Cr(lll), inhalable particulate
ACGIH (TLV) 0.003 mg/m3

matter[5]

Personal Protective Equipment (PPE)

When handling Chromium oxalate, a comprehensive PPE strategy is crucial to minimize

exposure. The following equipment is mandatory:
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Respiratory Protection: Inhalation is a primary exposure route.[6] Use a NIOSH-approved
respirator appropriate for the concentration of airborne particulates. For concentrations up to
5 mg/ms3, an N95, R95, or P95 filtering facepiece respirator (or better) is recommended.[7]
For higher concentrations or in situations where the exposure limit may be exceeded, a
powered air-purifying respirator (PAPR) with a high-efficiency particulate filter or a self-
contained breathing apparatus (SCBA) should be used.[4][7]

Eye and Face Protection: Wear industrial-certified safety glasses or goggles to prevent eye
contact with the powder.[1][6] In situations with a higher risk of splashing or dust generation,
a face shield should be worn in conjunction with goggles.

Skin Protection: Chemical-impermeable gloves are required to prevent skin contact.[1]
Disposable dust and chemical splash protective clothing or coveralls should be worn,
especially during tasks with a high potential for contamination.[6]

Head Protection: In environments where dust may settle, head protection can prevent
contamination of the hair and scalp.[6]

Contaminated protective clothing should be segregated and decontaminated before reuse.

Never take contaminated clothing home.[4]

Handling and Storage Procedures

Safe Handling:

Work in a well-ventilated area, preferably under a chemical fume hood, to minimize
inhalation of dust.[1]

Avoid generating dust during handling.[1]
Use non-sparking tools to prevent ignition sources.[1]

Wash hands thoroughly after handling and before eating, drinking, or smoking.

Storage:

Store in a tightly closed container in a dry, well-ventilated place.[1]
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o Keep away from incompatible materials.
Emergency Procedures
First Aid Measures:

« Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing
has stopped, provide artificial respiration (do not use mouth-to-mouth resuscitation if the
substance was ingested or inhaled) and seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water.[8]

o Eye Contact: Immediately flush eyes with gently flowing water for at least 15 minutes, lifting
the upper and lower eyelids. Seek immediate medical attention.[1][8]

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Keep the patient quiet and maintain a normal body temperature. Seek immediate medical
attention.[1]

Spill Response:

In the event of a spill, follow these steps:

e Evacuate: Immediately evacuate non-essential personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent the spill from spreading and entering drains.[1]

o Clean-up: For small spills, moisten the material with water to minimize dust and carefully
scoop it into a suitable, closed container for disposal.[8] A HEPA-filter vacuum can also be
used for clean-up.[8]

o Decontaminate: Clean the spill area thoroughly.

» Dispose: Dispose of the collected waste in accordance with local, state, and federal
regulations.[8]
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Chromium Oxalate Spill Response Workflow
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Disposal Plan

Chromium oxalate and materials contaminated with it may be classified as hazardous waste
(EPA hazardous waste number DOO07 for chromium).[4] Disposal must be conducted in
accordance with all applicable federal, state, and local regulations.

General Disposal Procedure:

e \Waste Collection: Collect waste chromium oxalate and contaminated materials in a
designated, sealed, and properly labeled hazardous waste container. Do not mix with other
waste streams.

o Waste Storage: Store the hazardous waste container in a designated, secure area away
from incompatible materials.

» Waste Disposal: Arrange for pick-up and disposal by a licensed hazardous waste
management facility.

Treatment and Neutralization:

While specific laboratory-scale neutralization protocols for chromium oxalate are not readily
available in the provided search results, a general approach for chromium-containing waste
involves:

e Reduction of Cr(VI) to Cr(lll): If hexavalent chromium is present or suspected, it must be
reduced to the less toxic trivalent form. This is often achieved using reducing agents like
sodium bisulfite or ferrous sulfate under acidic conditions.

» Precipitation: The trivalent chromium is then precipitated as chromium(lll) hydroxide by
raising the pH with a base such as sodium hydroxide or lime.[9]

e Separation: The solid chromium hydroxide precipitate is separated from the liquid.

» Disposal: The decontaminated liquid may be suitable for drain disposal after verification,
while the solid precipitate must be disposed of as hazardous waste.

It is crucial to consult with your institution's environmental health and safety (EHS) department
for specific guidance on the proper disposal procedures for chromium oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-chromium-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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